2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide

• IUPAC Name: 2-amino-N-(4-methoxynaphthalen-2-yl)-4-methylpentanamide
• InChI: InChI=1S/C17H22N2O2/c1-11(2)8-15(18)17(20)19-13-9-12-6-4-5-7-14(12)16(10-13)21-3/h4-7,9-11,15H,8,18H2,1-3H3,(H,19,20)
• InChI Key: MVVPAYGKZXZGRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC1=CC2=CC=CC=C2C(=C1)OC)N
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide, also known as GW501516, is a selective androgen receptor modulator (SARM) that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is primarily used in research studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide is a PPAR-delta agonist, which means that it activates the peroxisome proliferator-activated receptor delta (PPAR-delta) in cells. This activation leads to increased expression of genes involved in fatty acid oxidation and energy metabolism, which results in increased energy expenditure and improved glucose and lipid metabolism.
Biochemical and Physiological Effects:
2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide has been shown to have a range of biochemical and physiological effects in animal models, including increased energy expenditure, improved glucose and lipid metabolism, and reduced inflammation. Additionally, 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide has been shown to have cardioprotective effects in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide in laboratory experiments is its selective activation of PPAR-delta, which allows for specific investigation of the effects of PPAR-delta activation on various physiological processes. Additionally, 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide has been shown to be well-tolerated in animal models, with few adverse effects reported. However, one of the limitations of using 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide in laboratory experiments is its relatively short half-life, which can make dosing and administration challenging.

Future Directions

There are several potential future directions for research on 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide, including investigating its potential therapeutic applications in cancer, cardiovascular disease, and metabolic disorders. Additionally, further studies are needed to investigate the long-term safety and efficacy of 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide in animal models and humans. Finally, there is a need for the development of more potent and selective PPAR-delta agonists that can be used in laboratory experiments and potentially in clinical settings.

Synthesis Methods

2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide is synthesized through a multi-step process that involves the reaction of 4-methoxy-2-naphthylamine with 4-chlorobutyryl chloride, followed by the reaction with 2-amino-2-methyl-1-propanol. The resulting product is purified through column chromatography to obtain the final product.

Scientific Research Applications

2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide is primarily used in scientific research studies to investigate its potential therapeutic applications in various fields, such as oncology, cardiology, and metabolic disorders. It has been shown to have anti-tumor effects in certain types of cancer cells, as well as cardioprotective effects in animal models of heart failure. Additionally, 2-amino-N-(4-methoxy-2-naphthyl)-4-methylpentanamide has been shown to improve glucose metabolism and lipid profiles in animal models of metabolic disorders.